N-Methyl-6-nitro-4H-1,3,2-benzodioxaphosphorin-2-amine 2-sulfide

• CAS RN: 130365-37-6
• Molecular Formula: C8H9N2O4PS
• Molecular Weight: 260.21 g/mol
• IUPAC Name: N-methyl-6-nitro-2-sulfanylidene-4H-1,3,2λ5-benzodioxaphosphinin-2-amine
• InChI: InChI=1S/C8H9N2O4PS/c1-9-15(16)13-5-6-4-7(10(11)12)2-3-8(6)14-15/h2-4H,5H2,1H3,(H,9,16)
• InChI Key: RFCZOEAGRJVOQW-UHFFFAOYSA-N
• SMILES: CNP1(=S)OCC2=C(O1)C=CC(=C2)[N+](=O)[O-]
• synonyms: N-Methyl-6-nitro-4H-1,3,2-benzodioxaphosphorin-2-amine 2-sulfide 2-sulfide

Description

N-Methyl-6-nitro-4H-1,3,2-benzodioxaphosphorin-2-amine 2-sulfide (NBOMe) is a synthetic compound that has gained attention in recent years due to its potential use in scientific research. NBOMe belongs to the family of phenethylamines, which are known for their psychoactive properties. However, NBOMe is not intended for human consumption and should only be used in laboratory settings.

Mechanism Of Action

N-Methyl-6-nitro-4H-1,3,2-benzodioxaphosphorin-2-amine 2-sulfide is believed to exert its effects by binding to certain receptors in the brain, particularly the 5-HT2A receptor. This receptor is known to play a key role in modulating the effects of serotonin, a neurotransmitter that is involved in mood regulation, appetite, and other physiological functions. By binding to this receptor, N-Methyl-6-nitro-4H-1,3,2-benzodioxaphosphorin-2-amine 2-sulfide is thought to alter the activity of certain brain circuits, leading to changes in perception, mood, and behavior.

Biochemical And Physiological Effects

The exact biochemical and physiological effects of N-Methyl-6-nitro-4H-1,3,2-benzodioxaphosphorin-2-amine 2-sulfide are not well understood, but some studies have suggested that it may have a range of effects on the brain and body. For example, some studies have shown that N-Methyl-6-nitro-4H-1,3,2-benzodioxaphosphorin-2-amine 2-sulfide can alter the activity of certain brain regions, leading to changes in perception, mood, and behavior. Other studies have suggested that N-Methyl-6-nitro-4H-1,3,2-benzodioxaphosphorin-2-amine 2-sulfide may have effects on the cardiovascular system, such as increasing heart rate and blood pressure.

Advantages And Limitations For Lab Experiments

One advantage of using N-Methyl-6-nitro-4H-1,3,2-benzodioxaphosphorin-2-amine 2-sulfide in laboratory experiments is that it is a relatively stable compound that can be easily synthesized and purified. Additionally, its ability to bind to certain receptors in the brain makes it a potentially useful tool for studying the structure and function of these receptors. However, there are also some limitations to using N-Methyl-6-nitro-4H-1,3,2-benzodioxaphosphorin-2-amine 2-sulfide in laboratory experiments. For example, its psychoactive properties may make it difficult to control for certain variables, and its potential for toxicity may limit its use in certain settings.

Future Directions

There are several potential future directions for research on N-Methyl-6-nitro-4H-1,3,2-benzodioxaphosphorin-2-amine 2-sulfide. One area of interest is its potential use in developing new treatments for mental health disorders, such as depression and anxiety. Additionally, researchers may continue to study the structure and function of serotonin receptors in the brain, with the goal of developing new drugs that can target these receptors more effectively. Finally, researchers may explore the potential use of N-Methyl-6-nitro-4H-1,3,2-benzodioxaphosphorin-2-amine 2-sulfide in other areas of scientific research, such as in the development of new materials or in the study of other physiological systems.

Synthesis Methods

N-Methyl-6-nitro-4H-1,3,2-benzodioxaphosphorin-2-amine 2-sulfide is typically synthesized through a multi-step process that involves the use of various chemicals and reagents. The exact synthesis method may vary depending on the desired end product, but some common steps include the use of nitro compounds, phosphorus oxychloride, and amine compounds. The final product is a white crystalline powder that is typically purified through recrystallization.

Scientific Research Applications

N-Methyl-6-nitro-4H-1,3,2-benzodioxaphosphorin-2-amine 2-sulfide has been studied for its potential use in a variety of scientific research applications. One area of interest is its potential as a tool for studying the structure and function of certain receptors in the brain. N-Methyl-6-nitro-4H-1,3,2-benzodioxaphosphorin-2-amine 2-sulfide has been shown to bind to certain serotonin receptors, which are important for regulating mood, behavior, and other physiological functions.